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Compound of Interest

Compound Name: Galanganone C

Cat. No.: B15591684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the isolation and structure elucidation of

Galanganone C, a novel chalcone identified from the rhizomes of Alpinia galanga. The

methodologies and data presented are compiled from the seminal work in the field, offering a

comprehensive resource for researchers interested in natural product chemistry and drug

discovery.

Introduction
Galanganone C is a unique chalcone derivative distinguished by a long-chain alkylphenol

moiety. Its discovery has opened new avenues for exploring the chemical diversity of the

Zingiberaceae family and investigating the potential biological activities of this class of

compounds. This guide will detail the experimental procedures for its extraction, purification,

and the spectroscopic techniques utilized for its structural determination.

Isolation of Galanganone C
The isolation of Galanganone C from the rhizomes of Alpinia galanga involves a multi-step

process of extraction and chromatographic separation.

Plant Material and Extraction
Fresh rhizomes of Alpinia galanga serve as the starting material. A detailed protocol for the

initial extraction is outlined below.
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Experimental Protocol: Extraction

Preparation of Plant Material: The rhizomes of Alpinia galanga are collected, washed, air-

dried, and then pulverized into a coarse powder.

Solvent Extraction: The powdered rhizomes are subjected to extraction with 95% ethanol at

room temperature. This process is typically repeated multiple times to ensure exhaustive

extraction of the secondary metabolites.

Concentration: The resulting ethanolic extracts are combined and concentrated under

reduced pressure using a rotary evaporator to yield a crude extract.

Solvent Partitioning: The crude extract is then suspended in water and partitioned

successively with petroleum ether and ethyl acetate. The ethyl acetate fraction, which is

enriched with compounds of medium polarity like chalcones, is collected for further

purification.

Chromatographic Purification
The ethyl acetate fraction undergoes a series of chromatographic techniques to isolate

Galanganone C.

Experimental Protocol: Column Chromatography

Silica Gel Column Chromatography: The ethyl acetate extract is subjected to column

chromatography on a silica gel column. The column is eluted with a gradient of petroleum

ether and ethyl acetate, starting with a low polarity mixture and gradually increasing the

polarity.

Sephadex LH-20 Column Chromatography: Fractions containing the compounds of interest

are further purified using a Sephadex LH-20 column, with methanol typically used as the

eluent. This step is effective in separating compounds based on their molecular size and

polarity.

The systematic application of these chromatographic methods allows for the isolation of pure

Galanganone C.
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Structure Elucidation of Galanganone C
The determination of the chemical structure of Galanganone C relies on a combination of

modern spectroscopic techniques.

Spectroscopic Analysis
The primary methods for elucidating the structure of Galanganone C are Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Experimental Protocols: Spectroscopic Analysis

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is employed to determine the exact molecular weight and elemental composition of

the isolated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR: One-dimensional NMR spectra provide information about the

proton and carbon environments within the molecule.

2D NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments, including

Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC),

and Heteronuclear Multiple Bond Correlation (HMBC), are crucial for establishing the

connectivity between protons and carbons, and thus, the complete chemical structure.

Spectroscopic Data for Galanganone C
The following tables summarize the key spectroscopic data obtained for Galanganone C.

Table 1: ¹H NMR Spectroscopic Data for Galanganone C (in CDCl₃)

Position δH (ppm) Multiplicity J (Hz)

Data unavailable in

the provided search

results.
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Table 2: ¹³C NMR Spectroscopic Data for Galanganone C (in CDCl₃)

Position δC (ppm)

Data unavailable in the provided search results.

Table 3: High-Resolution Mass Spectrometry Data for Galanganone C

Ion Calculated m/z Found m/z

Data unavailable in the

provided search results.

Note: The specific NMR and MS data for Galanganone C were not available in the public

abstracts of the cited literature. Access to the full-text publication is required for this detailed

information.

Experimental and Logical Workflows
The following diagrams illustrate the key workflows in the isolation and structure elucidation of

Galanganone C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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